Cas no 138001-69-1 (1,7-Tetrasiloxanediol, 1,1,3,3,5,5-hexamethyl-7,7-diphenyl-)

• Product Name: 1,7-Tetrasiloxanediol, 1,1,3,3,5,5-hexamethyl-7,7-diphenyl-
• CAS No: 138001-69-1
• MF: C₁₈H₃₀O₅Si₄
• MW: 438.769809246063
• CID: 1248000
• Update Time: 2024-08-03

1,7-Tetrasiloxanediol, 1,1,3,3,5,5-hexamethyl-7,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Tetrasiloxanediol, 1,1,3,3,5,5-hexamethyl-7,7-diphenyl-

• Inchi： 1S/C18H30O5Si4/c1-24(2,19)21-25(3,4)22-26(5,6)23-27(20,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16,19-20H,1-6H3
• InChI Key： FEXSFMDUTJMUKW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O)O[Si](C)(C)O[Si](C)(C)O[Si](C1=CC=CC=C1)(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 438.117

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 424.5±28.0 °C(Predicted)
• PSA: 68.15
• pka: 11.46±0.53(Predicted)